Cas no 1338225-41-4 (2-(1-bromoethyl)-1-chloro-3-fluorobenzene)

• Product Name: 2-(1-bromoethyl)-1-chloro-3-fluorobenzene
• CAS No: 1338225-41-4
• MF: C₈H₇BrClF
• MW: 237.496584177017
• MDL: MFCD22572630
• CID: 5617169
• PubChem ID: 130164636
• Update Time: 2025-06-08

2-(1-bromoethyl)-1-chloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(1-bromoethyl)-1-chloro-3-fluoro-
• 2-(1-bromoethyl)-1-chloro-3-fluorobenzene

• MDL： MFCD22572630
• Inchi： 1S/C8H7BrClF/c1-5(9)8-6(10)3-2-4-7(8)11/h2-5H,1H3
• InChI Key： XOQLHIDMUGDYTA-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(F)=C1C(Br)C

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 219.7±25.0 °C(Predicted)

Additional information on 2-(1-bromoethyl)-1-chloro-3-fluorobenzene

Comprehensive Overview of 2-(1-bromoethyl)-1-chloro-3-fluorobenzene (CAS No. 1338225-41-4)

2-(1-bromoethyl)-1-chloro-3-fluorobenzene (CAS No. 1338225-41-4) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This compound, characterized by its unique bromoethyl, chloro, and fluoro substituents, offers a high degree of reactivity, making it a valuable building block in organic synthesis. Researchers and industry professionals frequently search for terms like "synthesis of 2-(1-bromoethyl)-1-chloro-3-fluorobenzene", "CAS 1338225-41-4 applications", and "halogenated benzene derivatives", reflecting its growing relevance in scientific and industrial circles.

The molecular structure of 2-(1-bromoethyl)-1-chloro-3-fluorobenzene features a benzene ring substituted with three distinct functional groups: a bromoethyl moiety at the 2-position, a chloro group at the 1-position, and a fluoro group at the 3-position. This arrangement not only enhances its electrophilic properties but also allows for selective modifications, a topic often explored in queries such as "functional group reactivity in halogenated benzenes". The compound's stability under various conditions and its compatibility with cross-coupling reactions, such as Suzuki or Heck reactions, make it a preferred choice for synthesizing complex organic molecules.

In the pharmaceutical industry, 2-(1-bromoethyl)-1-chloro-3-fluorobenzene (CAS No. 1338225-41-4) is frequently utilized as a key intermediate in the development of active pharmaceutical ingredients (APIs). Its ability to introduce halogen atoms into molecular frameworks aligns with the rising demand for "halogenated drug candidates" and "fluorinated pharmaceuticals", which are known for their enhanced bioavailability and metabolic stability. Recent studies highlight its role in the synthesis of kinase inhibitors and antiviral agents, addressing trending topics like "COVID-19 drug development" and "targeted cancer therapies".

Beyond pharmaceuticals, this compound finds applications in agrochemicals, where its halogenated structure contributes to the efficacy of herbicides and pesticides. Searches for "eco-friendly halogenated agrochemicals" and "sustainable crop protection" underscore the industry's shift toward environmentally benign solutions. Additionally, 2-(1-bromoethyl)-1-chloro-3-fluorobenzene is employed in material science, particularly in the synthesis of liquid crystals and polymers, catering to queries like "advanced materials for OLEDs" and "high-performance polymers".

From a synthetic perspective, the preparation of 2-(1-bromoethyl)-1-chloro-3-fluorobenzene typically involves multi-step halogenation reactions, starting from commercially available benzene derivatives. Optimizing reaction conditions to achieve high yields and purity is a common challenge, as reflected in searches for "efficient halogenation techniques" and "green chemistry approaches". Recent advancements in catalytic methods and solvent-free reactions have further elevated its appeal, aligning with the global push for "sustainable chemical synthesis".

In conclusion, 2-(1-bromoethyl)-1-chloro-3-fluorobenzene (CAS No. 1338225-41-4) stands as a pivotal compound in modern chemistry, bridging gaps between pharmaceuticals, agrochemicals, and advanced materials. Its multifaceted applications and compatibility with cutting-edge synthetic methodologies ensure its continued prominence in research and industrial workflows. As the scientific community explores "next-generation halogenated compounds" and "precision organic synthesis", this compound remains a cornerstone for innovation.